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Compound of Interest

Compound Name: Pradofloxacin

Cat. No.: B1243445

This guide provides a comprehensive comparison of the clinical efficacy and pharmacological
profiles of pradofloxacin and amoxicillin-clavulanate in the treatment of bacterial infections in
cats. The data presented is compiled from peer-reviewed veterinary clinical trials to offer an
evidence-based resource for researchers, scientists, and drug development professionals.

Mechanism of Action

Pradofloxacin is a third-generation fluoroquinolone antibiotic that exhibits bactericidal activity.
[1] Its primary mode of action is the inhibition of bacterial DNA gyrase (topoisomerase II) and
topoisomerase 1V, enzymes essential for DNA replication, transcription, and repair.[1][2] This
dual-targeting mechanism is thought to reduce the likelihood of resistance development.[3]

Amoxicillin is a beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall by
binding to penicillin-binding proteins (PBPs).[4][5] Clavulanic acid is a beta-lactamase inhibitor
that has minimal antimicrobial activity on its own.[5][6] It works by inactivating beta-lactamase
enzymes produced by some bacteria, thereby protecting amoxicillin from degradation and
extending its spectrum of activity.[4][6][7]
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Amoxicillin-Clavulanate's synergistic action on bacterial cells.

Head-to-Head Clinical Trial: Feline Lower Urinary
Tract Infections

A notable clinical trial by Litster et al. (2007) provides a direct comparison of pradofloxacin
and amoxicillin-clavulanate for the treatment of bacterial lower urinary tract infections (UTIS) in
cats. [8][9]

Experimental Protocol

The study was a prospective, randomized clinical trial involving 78 cats with clinical signs of
lower urinary tract disease and a positive bacterial urine culture. [8][9] Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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